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Compound of Interest

Compound Name: Butoconazole-d5 (nitrate)

Cat. No.: B15142427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Butoconazole-d5 (nitrate), a deuterated

analog of the antifungal agent Butoconazole nitrate. This document compiles essential data,

experimental protocols, and mechanistic insights to support research and development

activities.

Certificate of Analysis (Representative)
While a specific Certificate of Analysis for Butoconazole-d5 (nitrate) is not publicly available,

this representative CoA has been compiled based on available data for Butoconazole nitrate

and typical specifications for deuterated standards.
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Test Specification Method

Appearance White to off-white solid Visual

Molecular Formula C₁₉H₁₂D₅Cl₃N₂S·HNO₃ ---

Molecular Weight 479.82 Mass Spectrometry

Purity (by HPLC) ≥98%
High-Performance Liquid

Chromatography

Isotopic Enrichment ≥99% Deuterium Mass Spectrometry / NMR

¹H-NMR Conforms to structure
Nuclear Magnetic Resonance

Spectroscopy

Mass Spectrum Conforms to structure Mass Spectrometry

Solubility
Soluble in DMSO and

Methanol
Visual

Melting Point 156-158°C Melting Point Apparatus

Storage -20°C Freezer ---

Quantitative Data
Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Butoconazole

nitrate and its deuterated analog.
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Property Butoconazole Nitrate
rac Butoconazole-d5

Nitrate
Reference

Molecular Formula C₁₉H₁₇Cl₃N₂S·HNO₃
C₁₉H₁₂D₅Cl₃N₂S·HNO

₃
[1]

Molecular Weight 474.79 479.82 [1]

Appearance
White to off-white

crystalline powder
White Solid [2]

Melting Point
~159°C (with

decomposition)
156-158°C [2]

Solubility

Sparingly soluble in

methanol; slightly

soluble in chloroform,

methylene chloride,

acetone, and ethanol;

very slightly soluble in

ethyl acetate; and

practically insoluble in

water.

Soluble in Dimethyl

Sulfoxide, Methanol.
[2]

Clinical Efficacy of Butoconazole Nitrate Cream (2%)
Clinical studies have demonstrated the efficacy of Butoconazole nitrate for the treatment of

vulvovaginal candidiasis. The following table summarizes the results from a comparative study.
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Efficacy

Outcome

Butoconazole

Nitrate 2%

Cream (Single

Dose)

Miconazole

Nitrate 2%

Cream (7-Day

Course)

Time Point Reference

Clinical Cure 92% 92%
8-10 days post-

treatment
[3]

Mycological Cure

(Negative

Culture)

87% 87%
8-10 days post-

treatment
[3]

Clinical Cure 88% 86%
30 days post-

treatment
[3]

Mycological Cure

(Negative

Culture)

74% 77%
30 days post-

treatment
[3]

Experimental Protocols
Bioequivalence Study with Clinical Endpoint for
Butoconazole Nitrate Vaginal Cream, 2%
This section details the methodology for a typical bioequivalence study as recommended by

the FDA.[4]

1. Study Design:

Randomized, double-blind, parallel, placebo-controlled in vivo study.[4]

Test Product: Butoconazole Nitrate Vaginal Cream USP, 2%.

Reference Product: Approved Butoconazole Nitrate Vaginal Cream, 2%.

Placebo: Vehicle of the cream.

2. Study Population:
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Postmenarcheal females with a clinical diagnosis of symptomatic vulvovaginal candidiasis

(VVC).[4]

Diagnosis confirmed by positive KOH wet mount at baseline.[4]

3. Treatment Administration:

A single full applicator (approximately 5 g) of the assigned cream is inserted into the vagina.

[4]

4. Efficacy Endpoints:

The primary endpoint is evaluated at the test-of-cure visit conducted on Study Day 21 to 30.

[4]

Therapeutic Cure: Defined as both clinical cure and mycological cure.

Clinical Cure: Resolution of all vulvovaginal signs and symptoms present at baseline.[4]

Mycological Cure: A negative KOH wet mount test and a negative fungal culture for Candida

species.[4]

5. Fungal Culture:

A vaginal fungal culture is obtained at baseline to identify the Candida species.[4]

Only subjects with a positive baseline culture for a Candida species are included in the per-

protocol analysis.[4]

Mechanism of Action: Inhibition of Ergosterol
Biosynthesis
Butoconazole, like other imidazole antifungal agents, exerts its effect by disrupting the fungal

cell membrane. The primary mechanism is the inhibition of the enzyme lanosterol 14α-

demethylase, a key enzyme in the biosynthesis of ergosterol.[5][6] Ergosterol is a vital

component of the fungal cell membrane, analogous to cholesterol in mammalian cells.[6]
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The inhibition of lanosterol 14α-demethylase leads to a depletion of ergosterol and an

accumulation of toxic methylated sterol precursors.[6] This alteration in the lipid composition of

the cell membrane increases its permeability, leading to the leakage of essential cellular

contents and ultimately, fungal cell death.[6]

Signaling Pathway Diagram

Fungal Cell Fungal Cell Membrane

Lanosterol Lanosterol 14α-demethylase
(CYP51)

Substrate Ergosterol
Normal Membrane
Integrity & Fluidity

Catalyzes conversion Increased Permeability
& Cell Lysis

Butoconazole-d5 (nitrate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142427#butoconazole-d5-nitrate-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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